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Abstract: This document provides detailed application notes and protocols for the sensory

assessment of Sandacanol, a synthetic sandalwood odorant. The protocols are designed for

researchers, scientists, and professionals in the fragrance and drug development industries.

Methodologies for determining the odor detection threshold, conducting discrimination tests,

performing descriptive sensory analysis, and utilizing Gas Chromatography-Olfactometry (GC-

O) are outlined. Additionally, the known olfactory signaling pathway for sandalwood-type

odorants is visualized.

Introduction to Sandacanol and its Odor Profile
Sandacanol, also known by trade names such as Bacdanol and Sandalrome, is a synthetic

fragrance ingredient widely used to impart a sandalwood character to various products. Its odor

is qualitatively described as having a powerful, true sandalwood note with creamy, milky, and

cosmetic undertones.[1] It is valued for its good diffusion and substantivity.[1] While quantitative

data for the specific odor detection threshold of Sandacanol is not readily available in public

literature[2], its high odor strength is consistently noted.[3] Some individuals may experience

specific anosmia or reduced sensitivity to synthetic sandalwood compounds like Bacdanol.[4]

Quantitative Data Summary
A precise, numerically defined odor detection threshold for Sandacanol is not publicly

documented. However, its odor strength is qualitatively characterized as "high" or "strong".[3][5]

For comparative purposes, a summary of related sensory data is presented below.
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Odorant
Odor Profile
Descriptors

Odor Strength
(Qualitative)

Odor Detection
Threshold

Sandacanol

(Bacdanol)

Sandalwood, woody,

creamy, milky,

cosmetic, powerful,

diffusive[1][3]

High[3] Data not available[2]

Natural Sandalwood

Oil

Woody, sweet, warm,

spicy, tenacious[6]

Varies with

concentration
Not specified

Polysantol Elegant, very powerful Very High Data not available

Javanol
Supremely beautiful,

floral aspect
Very High Data not available

Ebanol Rich, powerful, musky High Data not available

Olfactory Signaling Pathway for Sandalwood
Odorants
Sandalwood odorants, like other odorants, are detected by olfactory receptors (ORs), which are

G-protein-coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons.[7][8]

The human olfactory receptor OR1G1 has been identified as a receptor for sandalwood-type

odorants.[9][10] The binding of an odorant to its receptor initiates a signal transduction

cascade. This process for many odorants, including likely for Sandacanol, involves a G-protein

(specifically G-olf), which in turn activates adenylate cyclase. This enzyme catalyzes the

conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic

nucleotide-gated (CNG) ion channels, leading to an influx of cations (primarily Ca²⁺ and some

Na⁺), which depolarizes the neuron. This depolarization is further amplified by a Ca²⁺-activated

chloride channel, resulting in an efflux of Cl⁻ ions. The cumulative effect of these ion

movements generates an action potential that is transmitted to the olfactory bulb in the brain,

leading to the perception of smell.[11]
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Caption: Olfactory signal transduction pathway for odorants.
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The following protocols are designed to provide a framework for the sensory assessment of

Sandacanol.

Determination of Odor Detection Threshold (Dynamic
Olfactometry)
This protocol outlines the determination of the odor detection threshold of Sandacanol using a

dynamic dilution olfactometer, following the principles of standards like EN 13725.

Objective: To determine the concentration at which 50% of a sensory panel can detect the odor

of Sandacanol.

Materials:

Dynamic dilution olfactometer

Odor-free air supply

Sample delivery system (e.g., Tedlar bags, controlled evaporator)

Sandacanol (high purity)

Solvent for dilution (if necessary, e.g., dipropylene glycol, pre-screened for odorlessness)

Trained sensory panel (8-12 members, screened for olfactory acuity)

Procedure:

Panelist Screening and Training:

Screen panelists for their sensitivity to a reference odorant (e.g., n-butanol).

Familiarize panelists with the testing procedure and equipment.[11]

Sample Preparation:

Prepare a stock solution of Sandacanol. If using a solvent, ensure it is odor-free at the

concentrations used.
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Introduce a known concentration of Sandacanol vapor into the olfactometer's sampling

system.

Olfactometry Measurement:

Use a forced-choice ascending concentration series method.[7]

Present a series of dilutions of the Sandacanol sample to each panelist. Each

presentation should consist of three sniffing ports, where one contains the diluted odorant

and the other two contain odor-free air (triangle test presentation).[12]

The concentration should be increased in steps (e.g., by a factor of 2) for each

subsequent presentation.[7]

Panelists are required to identify which of the three ports contains the odor, even if they

have to guess.[7]

Record the responses of each panelist at each dilution level.

Data Analysis:

The individual threshold is the concentration at which a panelist gives their last incorrect

guess before two consecutive correct guesses.

The panel's odor detection threshold is calculated as the geometric mean of the individual

thresholds.
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Caption: Workflow for odor detection threshold determination.

Triangle Test for Odor Discrimination
This protocol is used to determine if a perceptible difference exists between two samples, for

example, between two different batches of Sandacanol or between Sandacanol and another

sandalwood odorant.

Objective: To determine if a sensory panel can distinguish between two samples based on their

odor.
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Materials:

Two samples to be compared (e.g., Sample A and Sample B)

Identical, odor-free sample containers (e.g., glass vials with coded lids)

Sensory panel (20-40 members)

Controlled testing environment (odor-free, good ventilation)

Procedure:

Sample Preparation:

Code the samples. For each panelist, prepare a set of three samples: two identical and

one different (e.g., AAB, BBA, ABA, BAB, etc.).

The presentation order of the six possible combinations should be randomized across

panelists.

Testing:

Instruct panelists that they will be presented with three samples, two of which are the

same and one is different.

Ask them to sniff each sample in the order presented (from left to right) and identify the

odd sample.[13]

This is a forced-choice test; panelists must choose one sample, even if they are guessing.

[8][14]

Data Analysis:

Count the number of correct identifications.

Compare the number of correct responses to statistical tables for triangle tests to

determine if the result is statistically significant (i.e., if the panel could detect a difference).
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Descriptive Sensory Analysis
This protocol is used to generate a detailed odor profile of Sandacanol by identifying and

quantifying its different odor characteristics.

Objective: To create a comprehensive sensory profile of Sandacanol.

Materials:

Sandacanol sample

Reference odor standards representing different odor characteristics (e.g., woody, creamy,

musky, floral)

Odor-free blotters

Highly trained sensory panel (10-15 members)

Data collection software or forms with intensity scales (e.g., 15-point scale)

Procedure:

Lexicon Development:

In a preliminary session, have the trained panel sniff Sandacanol and brainstorm

descriptive terms for its aroma.

With the help of a panel leader, the panel should agree on a final list of descriptors (the

lexicon).

Provide reference standards for each descriptor to anchor the panel's perception.

Panel Training:

Train the panel to use the agreed-upon lexicon and intensity scales consistently to rate the

Sandacanol sample.

Evaluation:
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Present the Sandacanol sample (e.g., on a blotter) to each panelist in an individual booth.

Panelists rate the intensity of each descriptor from the lexicon for the Sandacanol sample.

Multiple replicates should be performed.

Data Analysis:

Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to

assess panel performance and product differences.

Generate a spider web (or radar) plot to visualize the sensory profile of Sandacanol.

Gas Chromatography-Olfactometry (GC-O)
GC-O is used to identify the specific volatile compounds within a sample that contribute to its

overall aroma.

Objective: To separate the volatile components of a Sandacanol sample and identify which are

odor-active.

Materials:

Gas chromatograph with a sniffing port (olfactometer) and a conventional detector (e.g.,

Mass Spectrometer - MS)

Sandacanol sample

Appropriate GC column (e.g., nonpolar or polar, depending on the analysis goals)

Trained sensory assessor

Procedure:

Sample Preparation:

Prepare a solution of Sandacanol for injection into the GC.

GC-O Analysis:
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Inject the sample into the GC. The effluent from the column is split between the MS

detector and the sniffing port.[15]

A trained assessor sniffs the effluent from the sniffing port and records the time, duration,

and description of any detected odors.[6][14]

Data Analysis:

Correlate the timing of the odor events from the olfactogram with the peaks from the

chromatogram (MS data).

Use the MS data to identify the chemical compounds responsible for the specific odors

detected by the assessor.
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Caption: Gas Chromatography-Olfactometry (GC-O) workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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